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Compound of Interest

Compound Name:
3-Iodo-5-(trifluoromethyl)-1H-

indazole

Cat. No.: B8814688 Get Quote

3-Iodo-5-(trifluoromethyl)-1H-indazole is a heterocyclic aromatic compound of significant

interest to the pharmaceutical and life sciences industries. Its molecular architecture is

distinguished by three key components: a stable indazole core, a trifluoromethyl (-CF3) group

at the 5-position, and an iodine atom at the 3-position. The indazole scaffold is recognized as a

"privileged structure" in medicinal chemistry, appearing in numerous compounds with a wide

array of pharmacological activities.[1][2][3]

The strategic placement of the functional groups makes this compound a highly valuable

intermediate. The trifluoromethyl group often enhances critical drug properties such as

metabolic stability, lipophilicity, and binding affinity.[4][5][6] Simultaneously, the iodo-substituent

serves as an essential synthetic handle, enabling a variety of transition-metal-catalyzed cross-

coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig) for the construction

of complex molecular libraries.[4] This versatility has positioned 3-Iodo-5-(trifluoromethyl)-1H-
indazole as a key starting material in the development of novel therapeutics, particularly kinase

inhibitors for oncology.

Given its reactivity and the potential hazards associated with halogenated and fluorinated

organic compounds, a comprehensive understanding of its safety and handling protocols is

paramount for researchers. This guide provides a detailed framework for the safe use, storage,

and disposal of this compound, grounded in established principles of laboratory safety and

chemical hygiene.
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Section 1: Physicochemical Properties and
Toxicological Profile
A thorough understanding of the compound's physical and chemical properties is the

foundation of safe handling. While comprehensive toxicological data for this specific molecule

is not extensively published, its hazard profile can be reliably inferred from its structural

components and data on analogous compounds.

Physicochemical Data
Property Value Source(s)

Molecular Formula C₈H₄F₃IN₂ [4][7]

Molecular Weight 312.03 g/mol [4][7]

Appearance Likely a solid powder [3]

Purity Typically ≥95% [4][7][8]

Storage Temperature
2-8°C recommended, sealed in

dry conditions
[8]

Toxicological Hazards and Hazard Identification
The primary hazards are associated with its nature as a halogenated, aromatic heterocyclic

compound.

Irritation: Based on GHS classifications for similar iodinated indazoles and other halogenated

organic compounds, 3-Iodo-5-(trifluoromethyl)-1H-indazole is expected to cause skin and

serious eye irritation.[9][10][11] Direct contact should be strictly avoided.

Inhalation: As a solid powder, it can be easily aerosolized during handling, posing an

inhalation risk. Inhaled dust can cause respiratory tract irritation.[9][11] Halogenated organic

compounds, as a class, may also affect the central nervous system, liver, and kidneys with

significant exposure.[9]

Ingestion: Assumed to be harmful if swallowed.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1593300
https://cymitquimica.com/products/10-F516899/3-iodo-7-trifluoromethyl-1h-indazole/
https://www.benchchem.com/product/b1593300
https://cymitquimica.com/products/10-F516899/3-iodo-7-trifluoromethyl-1h-indazole/
https://pdf.benchchem.com/1613/Application_Notes_and_Protocols_for_3_Iodo_6_methyl_4_nitro_1H_indazole.pdf
https://www.benchchem.com/product/b1593300
https://cymitquimica.com/products/10-F516899/3-iodo-7-trifluoromethyl-1h-indazole/
https://www.chemscene.com/product/1426423-96-2.html
https://www.chemscene.com/product/1426423-96-2.html
https://www.benchchem.com/product/b8814688?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-1H-indazole
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chronic Exposure: While specific data is unavailable, many halogenated organic liquids are

suspected carcinogens, and prolonged or repeated exposure to related compounds can lead

to organ damage.[9][12] The trifluoromethyl group generally imparts high metabolic stability,

which can influence the compound's pharmacokinetic and toxicological profile.[6]

Hazardous Decomposition: When heated to decomposition, it may emit toxic and corrosive

fumes, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and

hydrogen iodide (HI).[11][13]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential to minimize exposure risk.

Mandatory Engineering Controls
Chemical Fume Hood: All procedures involving the handling of solid 3-Iodo-5-
(trifluoromethyl)-1H-indazole or its solutions must be performed within a properly

functioning and certified chemical fume hood.[9][14][15] This is the primary method for

controlling exposure to airborne dust and vapors.[15]

Safety Stations: An operational eyewash station and an emergency safety shower must be

readily accessible in the immediate vicinity of the work area.[9]

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory at all times when handling this compound.[15]

Eye and Face Protection: ANSI Z87-compliant chemical splash goggles are required.[16] For

operations with a significant splash risk, such as transferring large volumes of solutions, a

face shield should be worn in conjunction with goggles.[9][16]

Hand Protection: At a minimum, 4-mil disposable nitrile gloves must be worn.[16] For

extended operations or when cleaning spills, double-gloving is recommended to provide

additional protection.[14] Gloves must be inspected for integrity before use and disposed of

immediately after handling the compound or upon any sign of contamination.
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Protective Clothing: A flame-resistant laboratory coat, fully fastened, is required to protect

street clothing and prevent skin exposure.[15][16]

Section 3: Standard Operating Procedures for
Handling and Storage
Adherence to strict protocols is crucial for the safe handling and storage of 3-Iodo-5-
(trifluoromethyl)-1H-indazole.

General Handling Workflow
The following diagram outlines the essential workflow for safely handling the compound.
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Preparation Setup Handling Post-Handling

Review SDS & SOP Verify Fume Hood Operation Gather all Materials & PPE Don PPE Transfer Compound to
Weighing Vessel

Prepare Solution or
Add to Reaction Decontaminate Workspace Dispose of Waste Properly Remove PPE & Wash Hands
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Spill Occurs

Assess Hazard
(Size, Location)

Is the spill large,
 or are you untrained?

Evacuate Area
Alert Others

Call EHS/Emergency Services

Yes

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

No

Dispose of waste & PPE
Wash hands thoroughly

Cover with Inert Absorbent
(Vermiculite, Sand)

Carefully sweep/scoop into a
waste container

Seal container and label as
'Hazardous Waste'

Decontaminate spill area
with soap and water
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Waste Generated

Identify Waste Type

Solid Waste
(Excess Reagent, Contaminated PPE)

Solid

Liquid Waste
(Reaction Mixtures, Solutions)

Liquid

Place in a dedicated, sealed,
and labeled solid waste container

Collect in a dedicated, sealed,
and labeled liquid waste container

Store waste containers in a designated
Satellite Accumulation Area (SAA)

Request pickup by
Environmental Health & Safety (EHS)

Waste Removed

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of hazardous chemical waste.

Disposal Protocol
Segregation: Do not mix waste with other incompatible waste streams.
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Solid Waste: Collect excess solid reagent, contaminated gloves, weigh papers, and

absorbent materials in a clearly labeled, sealable container or heavy-duty plastic bag. 3[14].

Liquid Waste: Collect unused solutions and reaction mixtures in a dedicated, leak-proof, and

shatter-resistant container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-Iodo-5-(trifluoromethyl)-1H-indazole".

Storage and Disposal: Store the sealed waste container in a designated secondary

containment bin in a satellite accumulation area until it is collected by the institution's

Environmental Health and Safety (EHS) department for final disposal according to local,

state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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